Cas no 338418-31-8 (N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide)
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide
-
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N153275-25mg |
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide |
338418-31-8 | 25mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N153275-50mg |
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide |
338418-31-8 | 50mg |
$ 380.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00907024-1g |
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI71997-1mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI71997-5mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI71997-10mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI71997-500mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI71997-1g |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616371-1mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | 98% | 1mg |
¥499.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616371-5mg |
N-(5-acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzamide |
338418-31-8 | 98% | 5mg |
¥617.00 | 2024-05-18 |
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide
Professional Introduction to N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide (CAS No. 338418-31-8)
N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide, identified by its CAS number 338418-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of extensive research in the development of novel therapeutic agents.
The molecular framework of N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of an acetyl group at the 5-position of the pyran ring and a trifluoromethyl group at the 3-position of the benzenecarboxamide moiety enhances its reactivity and potential biological efficacy. These structural elements are strategically positioned to interact with biological targets, thereby facilitating the design of molecules with specific pharmacological profiles.
In recent years, there has been a growing interest in the development of compounds that incorporate heterocyclic scaffolds, such as pyran derivatives, due to their demonstrated utility in medicinal chemistry. The pyran ring in N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide serves as a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility has made such compounds valuable tools in the quest for new drugs targeting various diseases.
The trifluoromethyl group is another critical feature of this compound, known for its ability to modulate metabolic stability and binding affinity. In drug design, trifluoromethylated compounds often exhibit improved pharmacokinetic properties, including enhanced lipophilicity and resistance to metabolic degradation. These attributes are particularly desirable in the development of long-lasting therapeutic agents that can maintain efficacy over extended periods.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide. Techniques such as transition-metal-catalyzed cross-coupling reactions and automated synthesis platforms have streamlined the process of constructing intricate molecular architectures. These innovations have not only accelerated the discovery of new compounds but also reduced costs associated with their production, making them more accessible for further investigation.
The potential applications of N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide extend across multiple therapeutic areas. Researchers are exploring its utility in the development of anti-inflammatory agents, where its structural features may enable interactions with key inflammatory pathways. Additionally, its potential as an antiviral or anticancer compound is under active investigation, with preliminary studies suggesting promising results in vitro.
The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and dynamics, which are essential for understanding its biological behavior. High-resolution structural data have been crucial in validating computational models and predicting how the compound might interact with biological targets.
In conclusion, N-(5-Acetyl-6-methyl-2-oxyo-H-pyran- 3 -yl strong >)-< strong > 3 - ( trif luoro me thy l ) be n z e n e ca r bo am ide strong > ( CAS No . 338418- 31 - 8 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological properties make it a valuable candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility and diversity of such compounds will undoubtedly contribute to the discovery of novel therapeutic agents that address unmet medical needs.
338418-31-8 (N-(5-Acetyl-6-methyl-2-oxo-2H-pyran-3-yl)-3-(trifluoromethyl)benzenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)